BENGHE Foundational & Exploratory

Check Availability & Pricing

Acetyl-D-homoserine: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acetyl-D-homoserine

cat. No.: B15301584

CAS Number: 1689862-96-1[1]

Introduction

Acetyl-D-homoserine is the D-enantiomer of acetyl-homoserine. While its counterpart, O-
Acetyl-L-homoserine, is a well-documented intermediate in the biosynthesis of methionine in
various organisms, specific technical information regarding the D-isomer is limited in publicly
available scientific literature.[2] This guide provides a comprehensive overview of the available
information on Acetyl-D-homoserine, including its physicochemical properties and a putative
synthesis protocol. In areas where data for the D-isomer is lacking, information on the L-isomer
or related compounds is presented for context and comparative purposes. This document is
intended for researchers, scientists, and professionals in drug development who are interested
in the synthesis and potential applications of D-amino acid derivatives.

Physicochemical Properties

Quantitative data for Acetyl-D-homoserine is not readily available. The following table
summarizes the known and predicted physicochemical properties. Data for the L-isomer is
included for comparison and is noted accordingly.
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Property Value Source

CAS Number 1689862-96-1 BLD Pharm[1]

Molecular Formula C6H11INO4 MetaNetX

Molecular Weight 161.157 g/mol MetaNetX
(2R)-2-acetamido-4-

IUPAC Name , ,
hydroxybutanoic acid
FCXZBWSIAGGPCB-

InChl Key MetaNetX
RXMQYKEDSA-N
White to light yellow crystalline )

Appearance ) ChemicalBook
powder (for D-Homoserine)

Melting Point Not available

" Soluble in water (for D-

Solubility ) Fengchen Group
Homoserine)

Optical Rotation Not available

pKa Not available

Note: Some properties are for the related compound D-homoserine due to the limited data on

Acetyl-D-homoserine.

Experimental Protocols
Chemical Synthesis of N-Acetyl-D,L-homoserine

A general method for the N-acetylation of D,L-a-aminocarboxylic acids can be adapted for the
synthesis of Acetyl-D,L-homoserine. The subsequent separation of the D- and L-enantiomers
would be required to obtain pure Acetyl-D-homoserine.

Materials:
e D,L-homoserine

e Acetic anhydride
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e Acetic acid

o Standard laboratory glassware and heating apparatus

Procedure:

Dissolve D,L-homoserine in acetic acid at a concentration of less than 3 mol per liter.
e Add 1.0 to 1.1 molar equivalents of acetic anhydride to the solution.

e Heat the reaction mixture to a temperature between 60-150°C. The optimal temperature and
reaction time should be determined empirically.

e Monitor the reaction progress using a suitable analytical technique (e.g., TLC or LC-MS).

o Upon completion, evaporate the acetic acid under reduced pressure to obtain the crude N-
acetyl-D,L-homoserine as a melt or solid.

e The crude product can be further purified by recrystallization.

e Enzymatic or chiral chromatographic methods would then be necessary to resolve the D-
and L-enantiomers.

This protocol is based on a general method for the N-acetylation of amino acids and may
require optimization for this specific substrate.[3]

Biosynthesis of O-Acetyl-L-homoserine (for context)

O-Acetyl-L-homoserine is a key intermediate in the methionine biosynthetic pathway in bacteria
and yeast. It is synthesized from L-homoserine and acetyl-CoA by the enzyme homoserine O-
acetyltransferase (MetX).[4][5] Understanding this pathway can provide a basis for potential
enzymatic synthesis strategies for acetylated homoserine derivatives.
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Biosynthesis of O-Acetyl-L-homoserine
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Caption: Biosynthesis pathway of O-Acetyl-L-homoserine.

Quantitative Data

Specific quantitative data for Acetyl-D-homoserine is scarce. The table below presents
analytical data for the related compound, O-Acetyl-L-homoserine, which can be used as a
reference for developing analytical methods for the D-isomer.
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Analytical Method Parameter Value Source
Precursor m/z
LC-MS 162.0766 PubChem|[2]
(IM+H]+)
UPLC Q-Tof Premier,
LC-MS Instrument PubChem][2]
Waters
LC-MS lonization ESI PubChem|[2]

Experimental Workflow

The following diagram outlines a general workflow for the synthesis and characterization of

Acetyl-D-homoserine.
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General Workflow for Acetyl-D-homoserine Synthesis and Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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